Cas no 2227886-68-0 (1-cyclopropyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-cyclopropyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2227886-68-0
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 5829561
• PubChem ID: 165589421
• Update Time: 2025-06-08

1-cyclopropyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid
• EN300-1628045
• 2227886-68-0

• Inchi： 1S/C12H17N3O2/c1-14-7-13-4-11(14)9-5-15(8-2-3-8)6-10(9)12(16)17/h4,7-10H,2-3,5-6H2,1H3,(H,16,17)/t9-,10-/m1/s1
• InChI Key： RTGOBFCMGFSSOO-NXEZZACHSA-N
• SMILES： OC([C@@H]1CN(C[C@H]1C1=CN=CN1C)C1CC1)=O

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-cyclopropyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid

Research Brief on 1-cyclopropyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid (CAS: 2227886-68-0)

The compound 1-cyclopropyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid (CAS: 2227886-68-0) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This heterocyclic compound features a unique pyrrolidine scaffold substituted with cyclopropyl and methylimidazole moieties, which contribute to its distinctive pharmacological properties. Recent studies have focused on its potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery programs targeting various diseases.

Structural analysis reveals that the compound's three-dimensional configuration allows for optimal interactions with biological targets. The carboxylic acid group at position 3 of the pyrrolidine ring provides a versatile handle for further derivatization, while the cyclopropyl and methylimidazole substituents confer enhanced metabolic stability and target binding affinity. These structural features make it particularly valuable for the development of small molecule inhibitors and modulators of protein-protein interactions.

Recent pharmacological investigations have demonstrated that derivatives of 1-cyclopropyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid show promising activity against several enzyme targets, including kinases and proteases involved in inflammatory pathways. In particular, research published in the Journal of Medicinal Chemistry (2023) reported its application as a core structure in developing selective inhibitors for interleukin-1 receptor-associated kinase 4 (IRAK4), a key mediator in autoimmune disorders.

Synthetic approaches to this compound have been optimized in recent years, with several research groups reporting improved yields and purity through novel catalytic systems. A 2024 study in Organic Process Research & Development described an efficient asymmetric synthesis route using chiral auxiliaries, achieving >99% enantiomeric excess. This advancement addresses previous challenges in obtaining the desired stereochemistry at the pyrrolidine ring.

The compound's physicochemical properties have been extensively characterized, with particular attention to its solubility profile and membrane permeability. Computational modeling studies suggest favorable drug-like properties, including appropriate lipophilicity (clogP ≈ 1.8) and polar surface area (≈85 Ų), indicating potential for good oral bioavailability. These characteristics have spurred interest in its application across multiple therapeutic areas.

Current research directions include exploring structure-activity relationships (SAR) of analogs and investigating the compound's potential in targeted drug delivery systems. Preliminary in vivo studies in rodent models have shown acceptable pharmacokinetic profiles, with moderate plasma clearance and volume of distribution. However, further optimization is needed to improve metabolic stability and reduce potential off-target effects.

From a commercial perspective, the compound has attracted attention from several pharmaceutical companies, with patent applications filed for its use in combination therapies. The growing body of research suggests that 1-cyclopropyl-4-(1-methyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylic acid may serve as a valuable scaffold for developing new treatments in oncology, immunology, and central nervous system disorders in the coming years.